Cas no 125697-91-8 (Lavendustin B)

Lavendustin B is an inhibitor of the interaction between HIV-1 integrase and ledgf/p75, with an IC50 of 94.07 μ M. Lavendustin B is an ATP competitive GLUT1 inhibitor with a Ki of 15 µ M Lavendustin B is also a weak inhibitor of tyrosine kinases

Lavendustin B structure

Product Name:Lavendustin B

CAS No:125697-91-8

Molecular Formula:C₂₁H₁₉NO₅

Molecular Weight:365.37926

CID:165616

PubChem ID:3895

Lavendustin B Properties

Names and Identifiers

- Benzoic acid,5-[bis[(2-hydroxyphenyl)methyl]amino]-2-hydroxy-
- Lavendustin B
- 5-[bis[(2-hydroxyphenyl)methyl]amino]-2-hydroxybenzoic acid
- N,N-BIS(2'-HYDROXYBENZYL)-3-AMINOSALICYLIC ACID
- 5-AMINO-(N,N'-BIS-2-HYDROXYBENZYL)SALICYLIC ACID
- 2-Hydroxy-5-[bis(2-hydroxybenzyl)amino]benzoic acid
- 5-[Bis[(2-hydroxyphenyl)Methyl]aMino]-2-hydroxy-benzoic Acid
- Benzoic acid, 5-(bis((2-hydroxyphenyl)methyl)amino)-2-hydroxy-
- 125697-91-8
- HSCI1_000118
- J-005264
- BCP20779
- HY-108935
- 5-Amino-(N,N'-bis-2-hydroxybenzyl)salicylic acid
- SCHEMBL13228056
- Q27268819
- N17046
- SR-05000002160
- FT-0627735
- BDBM50025606
- CHEBI:213920
- 5-[bis[(2-hydroxyphenyl)methyl]amino]-2-hydroxy-benzoic acid
- CS-0032024
- Tert-butyl4-(hydroxyimino)piperidine-1-carboxylate
- N,N-bis(2'-Hydroxybenzyl)-3-aminosalicylic acid
- Benzoic acid, 5-[bis[(2-hydroxyphenyl)methyl]amino]-2-hydroxy-
- NCGC00163670-01
- AKOS030239802
- 5-(Bis((2-hydroxyphenyl)methyl)amino)-2-hydroxybenzoic acid
- SMP2_000233
- BS-49228
- lavendustin b
- SR-05000002160-2
- CHEMBL485258
- L0312
- BRD-K33781562-001-02-7
- 7T53EGQ52Z
- DTXSID40154854
- 5-(bis(2-hydroxybenzyl)amino)-2-hydroxybenzoic acid
- UNII-7T53EGQ52Z
- CCG-208626
- LAVENDUSTIN B
- lavendustin B?
- 5-{bis[(2-hydroxyphenyl)methyl]amino}-2-hydroxybenzoate
- DA-74914
- GLXC-10652
- DTXCID1077345
- 5-(bis((2-hydroxyphenyl)methyl)amino)-2-hydroxybenzoate
- InChIKey： RTYOLBQXFXYMKY-UHFFFAOYSA-N
- Inchi： InChI=1S/C21H19NO5/c23-18-7-3-1-5-14(18)12-22(13-15-6-2-4-8-19(15)24)16-9-10-20(25)17(11-16)21(26)27/h1-11,23-25H,12-13H2,(H,26,27)
- SMILES： OC1C=CC=CC=1CN(CC1C=CC=CC=1O)C1=CC(C(O)=O)=C(O)C=C1

Computed Properties

Exact Mass: 365.12600
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 6
Rotatable Bond Count: 6
Monoisotopic Mass: 365.126323
Heavy Atom Count: 27
Complexity: 463
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 4
Tautomer Count: 20
Surface Charge: 0
Topological Polar Surface Area: 101

Experimental Properties

LogP: 3.70840
PSA: 101.23000
Refractive Index: 1.726
Boiling Point: 671.1 °C at 760 mmHg
Melting Point: 140-144°C
Flash Point: 359.7 °C
Color/Form: Powder
Solubility: Not available
Sensitiveness: Light Sensitive
Density: 1.423

Lavendustin B Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P000OZ0-1mg	Benzoic acid, 5-[bis[(2-hydroxyphenyl)methyl]amino]-2-hydroxy-	125697-91-8	98%	1mg	$137.00
A2B Chem LLC	AA31564-1mg	Benzoic acid, 5-[bis[(2-hydroxyphenyl)methyl]amino]-2-hydroxy-	125697-91-8	98%	1mg	$57.00
Aaron	AR000P7C-25mg	Benzoic acid, 5-[bis[(2-hydroxyphenyl)methyl]amino]-2-hydroxy-	125697-91-8	98%	25mg	$98.00
Ambeed	A597168-25mg	5-(Bis(2-hydroxybenzyl)amino)-2-hydroxybenzoic acid	125697-91-8	98%	25mg	$102.0	2024-06-02
ChemScence	CS-0032024-5mg	Lavendustin B	125697-91-8	98.04%	5mg	$150.0	2022-04-28
DC Chemicals	DC10597-100 mg	lavendustin B	125697-91-8	>98%	100mg	$500.0	2022-02-28
eNovation Chemicals LLC	Y1228202-1g	5-(Bis(2-hydroxybenzyl)amino)-2-hydroxybenzoic acid	125697-91-8	95%	1g	$1600	2024-06-03
MedChemExpress	HY-108935-10mM*1mLinDMSO	Lavendustin B	125697-91-8	98.04%	10mM*1mLinDMSO	￥1650	2022-05-30
S e l l e c k ZHONG GUO	S0235-5mg	Lavendustin B	125697-91-8	99.29%	5mg	¥3251.43	2023-09-15
TRC	L215250-2mg	Lavendustin B	125697-91-8		2mg	$ 65.00	2023-02-02